
An In-depth Technical Guide to the Physical
Properties of 2,2-Dimethoxypentane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dimethoxypentane

Cat. No.: B12843018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,2-
dimethoxypentane, a ketal of significant interest in organic synthesis and pharmaceutical

development. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals in drug development by presenting key physical data, detailed

experimental protocols for its determination, and a logical workflow for its characterization.

Core Physical Properties
2,2-Dimethoxypentane, with the chemical formula C₇H₁₆O₂, is the dimethyl acetal of 2-

pentanone.[1][2] Its physical characteristics are crucial for its application in various chemical

processes, including reaction kinetics, formulation development, and purification procedures.

Data Presentation
The quantitative physical properties of 2,2-dimethoxypentane are summarized in the table

below for easy reference and comparison. It is important to note that while several physical

properties have been experimentally determined, the values for refractive index and melting

point are based on computational predictions.
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Physical Property Value Source

Molecular Formula C₇H₁₆O₂ [1][3]

Molecular Weight 132.20 g/mol [1][3]

Boiling Point 121.2 °C at 760 mmHg [3]

Density 0.842 g/cm³ [3]

Vapor Pressure 17.7 mmHg at 25°C [3]

Flash Point 11.5 °C [3]

Refractive Index 1.401 (Predicted) [1]

Melting Point -69.7 °C (Predicted) [1]

Solubility
Soluble in many organic

solvents.

Note: Values for Refractive Index and Melting Point are computationally predicted and have not

been experimentally verified in the cited literature.

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the key

physical properties of 2,2-dimethoxypentane. These protocols are based on standard

laboratory practices and can be adapted to specific equipment and regulatory requirements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology:

Apparatus Setup: A small quantity of 2,2-dimethoxypentane is placed in a test tube. A

capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid. The test tube is then securely clamped in a heating bath (e.g., an oil bath) and a

calibrated thermometer is positioned so that the bulb is level with the sample.
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Heating: The heating bath is gradually heated with constant stirring to ensure uniform

temperature distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The temperature at which a continuous and rapid stream of bubbles is

observed is noted.

Cooling and Confirmation: The heat source is removed, and the liquid is allowed to cool. The

temperature at which the liquid begins to enter the capillary tube is recorded. This

temperature is the boiling point of the liquid.

Replication: The procedure should be repeated at least two more times, and the average of

the consistent readings should be taken as the boiling point.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology:

Apparatus: A calibrated pycnometer (a flask with a precise volume) and an analytical balance

are required.

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately determined using the analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with 2,2-dimethoxypentane,

ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is

carefully wiped from the exterior. The mass of the filled pycnometer is then measured.

Volume Determination: The volume of the pycnometer is determined by repeating the above

procedure with a liquid of known density, such as deionized water, at a specific temperature.

Calculation: The density of 2,2-dimethoxypentane is calculated by dividing the mass of the

sample (mass of filled pycnometer minus mass of empty pycnometer) by its volume. The

measurement should be performed at a constant, recorded temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12843018?utm_src=pdf-body
https://www.benchchem.com/product/b12843018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12843018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium.

Methodology:

Apparatus: A calibrated Abbe refractometer is used for this measurement. The instrument

should be connected to a constant temperature water bath.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of 2,2-dimethoxypentane are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs. The refractive index is then read from the

instrument's scale.

Temperature Control: The temperature of the sample should be maintained at a constant

value (typically 20°C or 25°C) by the circulating water bath, as the refractive index is

temperature-dependent.

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 2,2-dimethoxypentane.
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Workflow for Physical Property Determination of 2,2-Dimethoxypentane

Sample Preparation

Physical Property Analysis

Data Management

Synthesis of 2,2-Dimethoxypentane

Purification (e.g., Distillation)

Boiling Point Determination Density Measurement Refractive Index Measurement

Data Recording and Analysis

Reporting of Physical Properties

Click to download full resolution via product page

Caption: A logical workflow for the synthesis, purification, and physical property

characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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